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Compound of Interest

Compound Name: TMB-8

Cat. No.: B014508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMB-8, or 8-(diethylamino)octyl 3,4,5-trimethoxybenzoate hydrochloride, is a widely utilized

pharmacological tool in cell biology and physiology research.[1][2][3] It is recognized as an

antagonist of intracellular calcium release, making it an invaluable agent for investigating the

roles of calcium signaling in various cellular processes.[3][4][5] TMB-8 has been shown to

inhibit the release of calcium from intracellular stores, such as the endoplasmic reticulum, and

also exhibits inhibitory effects on protein kinase C (PKC).[1][6] Proper preparation of a TMB-8
stock solution is the first critical step for accurate and reproducible experimental results. These

application notes provide a detailed protocol for the preparation, storage, and handling of TMB-
8 stock solutions.

Data Presentation
A summary of the key quantitative data for TMB-8 hydrochloride is presented in the table below

for easy reference.
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Property Value Source

Chemical Name

3,4,5-trimethoxy-benzoic acid,

8-(diethylamino)octyl ester,

monohydrochloride

[6][7]

CAS Number 53464-72-5 [1][6][7]

Molecular Formula C₂₂H₃₇NO₅ • HCl [1][6][7]

Molecular Weight 432.0 g/mol [6][7]

Purity ≥98% [1][6]

Physical Form Solid [6]

Solubility
Slightly soluble in Chloroform,

Methanol, and Water.
[6][7]

Storage Temperature -20°C [6][7]

Experimental Protocols
Protocol for Preparing a 10 mM TMB-8 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of TMB-8 hydrochloride in

dimethyl sulfoxide (DMSO). Due to the limited quantitative solubility data, it is recommended to

start with a modest concentration. Researchers may need to adjust the concentration based on

the specific lot of TMB-8 and the experimental requirements.

Materials:

TMB-8 hydrochloride (CAS 53464-72-5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer
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Calibrated analytical balance

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for TMB-8
hydrochloride. Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, and skin contact.

Weighing TMB-8: Accurately weigh out 4.32 mg of TMB-8 hydrochloride using a calibrated

analytical balance. This amount is calculated for a final volume of 1 mL to achieve a 10 mM

solution (Molecular Weight = 432.0 g/mol ).

Solvent Addition: Add the weighed TMB-8 powder to a clean, dry microcentrifuge tube or an

amber glass vial. Using a calibrated pipette, add 1 mL of anhydrous DMSO to the tube.

Dissolution: Cap the tube or vial securely and vortex the solution for 1-2 minutes to facilitate

dissolution. If the solid does not dissolve completely, gentle warming in a water bath (not

exceeding 37°C) or sonication may be applied. Visually inspect the solution to ensure there

are no undissolved particles.

Storage: Once the TMB-8 is fully dissolved, the stock solution should be stored at -20°C in

small aliquots to minimize freeze-thaw cycles. Protect the solution from light by using amber

vials or by wrapping the tubes in aluminum foil.

Working Dilutions: For cell-based assays, the TMB-8 stock solution should be diluted to the

final working concentration in the appropriate cell culture medium or buffer immediately

before use. It is important to consider the final concentration of DMSO in the experimental

setup, as high concentrations can be toxic to cells.
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The following diagram illustrates the step-by-step workflow for the preparation of a TMB-8
stock solution.
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Storage & Use
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Vortex/Sonicate to Dissolve
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Caption: Workflow for TMB-8 Stock Solution Preparation.

Signaling Pathway of TMB-8
This diagram depicts the proposed mechanism of action for TMB-8 as an intracellular calcium

antagonist.
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Caption: TMB-8 Inhibition of Intracellular Calcium Release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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